Cas no 1595561-73-1 (4-(bromomethyl)-4-(2,2-difluoroethoxy)oxane)

• Product Name: 4-(bromomethyl)-4-(2,2-difluoroethoxy)oxane
• CAS No: 1595561-73-1
• MF: C₈H₁₃BrF₂O₂
• MW: 259.08842921257
• CID: 5817454
• PubChem ID: 114774725
• Update Time: 2025-09-28

4-(bromomethyl)-4-(2,2-difluoroethoxy)oxane Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-4-(2,2-difluoroethoxy)oxane
• EN300-1132492
• 1595561-73-1

• Inchi： 1S/C8H13BrF2O2/c9-6-8(13-5-7(10)11)1-3-12-4-2-8/h7H,1-6H2
• InChI Key： AGUGLMDXWJFJLX-UHFFFAOYSA-N
• SMILES： BrCC1(CCOCC1)OCC(F)F

Computed Properties

• Exact Mass: 258.00670g/mol
• Monoisotopic Mass: 258.00670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(bromomethyl)-4-(2,2-difluoroethoxy)oxane

Comprehensive Overview of 4-(bromomethyl)-4-(2,2-difluoroethoxy)oxane (CAS No. 1595561-73-1): Properties, Applications, and Industry Insights

The chemical compound 4-(bromomethyl)-4-(2,2-difluoroethoxy)oxane (CAS No. 1595561-73-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl and difluoroethoxy functional groups, make it a versatile intermediate for synthesizing complex molecules. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing common queries such as "What is 4-(bromomethyl)-4-(2,2-difluoroethoxy)oxane used for?" and "How is CAS 1595561-73-1 synthesized?".

With the growing demand for fluorinated compounds in drug discovery, 4-(bromomethyl)-4-(2,2-difluoroethoxy)oxane has emerged as a critical building block. Fluorinated molecules are prized for their enhanced metabolic stability and bioavailability, aligning with trends in green chemistry and sustainable synthesis. Researchers frequently search for "fluorinated intermediates in pharmaceuticals" or "eco-friendly bromomethyl compounds," highlighting the compound's alignment with industry priorities.

The synthesis of CAS 1595561-73-1 typically involves multi-step organic reactions, including etherification and bromination. Its oxane (tetrahydropyran) ring provides a rigid scaffold, advantageous for designing bioactive molecules. Recent publications have explored its utility in creating kinase inhibitors and antiviral agents, addressing global health challenges. Keywords like "oxane derivatives in drug design" and "bromomethyl group reactivity" reflect its interdisciplinary relevance.

From an analytical perspective, 4-(bromomethyl)-4-(2,2-difluoroethoxy)oxane exhibits distinct spectroscopic properties. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data are often sought after by chemists verifying its purity or optimizing reaction conditions. Searches for "NMR peaks of CAS 1595561-73-1" or "MS fragmentation pattern of difluoroethoxy compounds" underscore its technical importance.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in modifying polymer side chains to impart fluorinated characteristics. Such modifications are pivotal for developing water-repellent coatings and high-performance adhesives, topics frequently queried as "fluorinated polymers in materials science." Its role in advancing smart materials further solidifies its industrial value.

In conclusion, 4-(bromomethyl)-4-(2,2-difluoroethoxy)oxane (CAS No. 1595561-73-1) represents a convergence of innovation in synthetic chemistry and applied sciences. By addressing trending search terms like "applications of bromomethyl-oxane derivatives" and "sustainable fluorination techniques," this article bridges the gap between academic research and industrial demand, offering a holistic view of its significance.